Cas no 1006483-40-4 (1-(5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-propan-2-one)

• Product Name: 1-(5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-propan-2-one
• CAS No: 1006483-40-4
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• CID: 3059504
• PubChem ID: 19620831
• Update Time: 2025-04-21

1-(5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-3-trifluoromethyl-pyrazol-1-yl)-propan-2-one
• STK349729
• 1-[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propan-2-one
• 1-[5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]-2-propanone
• DTXSID701184488
• 1006483-40-4
• SCHEMBL7797665
• AKOS000310477
• RXRARJAYDGKUAV-UHFFFAOYSA-N

• Inchi： 1S/C8H9F3N2O/c1-5-3-7(8(9,10)11)12-13(5)4-6(2)14/h3H,4H2,1-2H3
• InChI Key： RXRARJAYDGKUAV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CC(C)=O)N=1)(F)F

Computed Properties

• Exact Mass: 206.06669740Da
• Monoisotopic Mass: 206.06669740Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.9Ų